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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nabam, a member of the ethylene bis-dithiocarbamate (EBDC) class of fungicides, has been
utilized in agriculture for the control of a broad spectrum of fungal pathogens.[1] Its activity also
extends to being an algicide and bactericide, with applications in industrial water treatment and
crop protection.[1][2] This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, mechanism of action, and degradation of
Nabam, tailored for a scientific audience. All quantitative data are presented in structured
tables, and key experimental methodologies and pathways are detailed and visualized.

Chemical Identity and Structure

Nabam is the common name for disodium ethylenebis(dithiocarbamate).[1] Its chemical
structure is characterized by a central ethylene bridge connecting two dithiocarbamate
functional groups, with sodium as the counter-ion.
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Identifier Value

disodium N,N'-ethane-1,2-
IUPAC Name

diyldicarbamodithioate
CAS Number 142-59-6
Molecular Formula C4H6N2Na2s4
Molecular Weight 256.34 g/mol

Canonical SMILES

C(CNC(=S)[S-])NC(=S)[S-].[Na+].[Na+]

InChl Key

UQJQVUOTMVCFHX-UHFFFAOYSA-L

Physicochemical Properties

Nabam is a colorless to light amber solid with a slight odor.[2] It is highly soluble in water but
hydrolyzes rapidly in aqueous environments.[1]

Property Value

Appearance Colorless to light amber solid[2]
Melting Point Decomposes upon melting
Boiling Point Decomposes

Water Solubility Very soluble[1]

Vapor Pressure Negligible

LogP (Octanol-Water Partition Coefficient)

1.656 (estimated)

Synthesis of Nabam: Experimental Protocol

The synthesis of Nabam involves the reaction of ethylenediamine with carbon disulfide in the

presence of a base, typically sodium hydroxide.[1]

Materials:

» Ethylenediamine (92%)
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Carbon disulfide

Sodium hydroxide (NaOH)

Ethanol (95%)

Water

Procedure:

¢ In a round-bottomed flask, dissolve 1.83 moles of 92% ethylenediamine in a mixture of 300
mL of 95% ethanol and 300 mL of water.

e Attach a reflux condenser to the flask.

o Carefully add approximately 15-20 mL of carbon disulfide through the condenser and shake
the flask to initiate the reaction. A vigorous exothermic reaction should commence. Cooling
may be necessary to control the reaction rate.

e Once the initial reaction subsides, place the flask in a water bath at 60°C.

e Add the remaining carbon disulfide dropwise through the condenser at a rate that maintains
a gentle reflux. The addition should take approximately 2 hours.

» After the addition is complete, raise the temperature of the water bath to 100°C and allow the
mixture to reflux for an additional hour.

o Neutralize the reaction mixture with a solution of sodium hydroxide to form the disodium salt,
Nabam.

e The product can be isolated by cooling the solution and collecting the precipitated Nabam
crystals by filtration.

e Wash the crystals with cold acetone and dry under vacuum.

Logical Workflow for Nabam Synthesis:
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Caption: Logical workflow for the synthesis of Nabam.

Fungicidal Mechanism of Action

The fungicidal activity of dithiocarbamates like Nabam is generally considered to be multi-site
and non-specific.[3] The primary mechanism involves the inhibition of enzyme activity by
chelating essential metal-containing enzymes, including those crucial for the production of
adenosine triphosphate (ATP).[3]

Upon entering the fungal cell, Nabam is metabolized to isothiocyanates. These highly reactive
intermediates can then react with vital thiol (-SH) groups present in amino acids and enzymes,
leading to the disruption of cellular processes and ultimately, cell death.

Logical Relationship of Nabam's Fungicidal Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Nabam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031027#chemical-structure-and-properties-of-
nabam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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